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Compound of Interest

Compound Name: Boc-N-Amido-PEG3-azide

Cat. No.: B611208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and core applications of Boc-N-Amido-PEG3-azide. This versatile

heterobifunctional linker is a critical tool in the development of advanced bioconjugates,

particularly in the burgeoning field of Proteolysis Targeting Chimeras (PROTACs).

Introduction to Boc-N-Amido-PEG3-azide
Boc-N-Amido-PEG3-azide is a polyethylene glycol (PEG) based linker molecule featuring two

distinct functional groups: a tert-butyloxycarbonyl (Boc) protected amine and a terminal azide.

The PEG3 spacer enhances aqueous solubility and provides flexibility to the linked molecules.

[1] This strategic design allows for sequential and specific chemical modifications, making it an

invaluable reagent in drug discovery and development. Its primary applications lie in "click

chemistry" reactions and the synthesis of PROTACs, where it serves to connect a target

protein-binding ligand to an E3 ubiquitin ligase-binding ligand.[2]

Commercial Availability and Suppliers
Boc-N-Amido-PEG3-azide is readily available from a variety of chemical suppliers. The

following table summarizes key information from several vendors to facilitate easy comparison.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Condition
s

MedChem

Express

Boc-N-

Amido-

PEG3-

azide

642091-

68-7

C₁₃H₂₆N₄O

₅
318.37 >98%

-20°C (3

years), 4°C

(2 years)

Glyco

MindSynth

t-Boc-N-

Amido-

PEG3-

azide

642091-

68-7

C₁₃H₂₆N₄O

₅
318.4 95-98% -20°C

BroadPhar

m

t-Boc-N-

Amido-

PEG3-

azide

642091-

68-7

C₁₃H₂₆N₄O

₅
318.4 >98% -20°C

ChemScen

e

Boc-N-

Amido-

PEG3-

azide

642091-

68-7

C₁₃H₂₆N₄O

₅
318.37 ≥97% 4°C

MySkinRec

ipes

Boc-N-

Amido-

PEG3-

azide

642091-

68-7

C₁₃H₂₆N₄O

₅
318.37 ≥95%

2-8°C,

sealed,

dry[3]

Key Applications and Experimental Protocols
Boc-N-Amido-PEG3-azide is a cornerstone in modern bioconjugation strategies. Its utility is

primarily demonstrated in the synthesis of PROTACs through a series of well-defined chemical

reactions.

PROTAC Synthesis Overview
PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to the ubiquitination and subsequent degradation of the target protein by the
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proteasome. The linker, in this case, Boc-N-Amido-PEG3-azide, plays a crucial role in

optimizing the formation of the ternary complex between the target protein, the PROTAC, and

the E3 ligase.

The general workflow for synthesizing a PROTAC using Boc-N-Amido-PEG3-azide involves a

two-step conjugation process facilitated by the linker's orthogonal reactive ends.
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Step 1: First Conjugation (Click Chemistry)

Step 2: Boc Deprotection

Step 3: Second Conjugation (Amide Coupling)

Target Protein Ligand
(with alkyne)

POI-Linker Intermediate

CuAAC or SPAAC

Boc-N-Amido-PEG3-azide

Boc Deprotection
(TFA) POI-Linker-Amine

Final PROTAC

Amide Coupling

E3 Ligase Ligand
(with carboxylic acid)
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Catalyst Formation

Cycloaddition

Cu(II)

Cu(I)

Reduction

Sodium
Ascorbate

Alkyne

Forms Copper
Acetylide

1,2,3-Triazole

Azide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. t-Boc-N-amido-PEG3-acid, 1347750-75-7 | BroadPharm [broadpharm.com]

2. medchemexpress.com [medchemexpress.com]

3. Boc-N-Amido-PEG3-azide [myskinrecipes.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b611208?utm_src=pdf-body-img
https://www.benchchem.com/product/b611208?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-21656
https://www.medchemexpress.com/boc-n-amido-peg3-azide.html
https://www.myskinrecipes.com/shop/en/azido-peg-linkers/107881--boc-n-amido-peg3-azide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Commercial Availability and Technical Guide for Boc-N-
Amido-PEG3-azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611208#commercial-availability-and-suppliers-of-
boc-n-amido-peg3-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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